Cas no 130165-88-7 ((R)-3-(Cyclohexylmethyl)-4-methoxy-4-oxobutanoic acid)

(R)-3-(Cyclohexylmethyl)-4-methoxy-4-oxobutanoic acid structure
130165-88-7 structure
Product Name:(R)-3-(Cyclohexylmethyl)-4-methoxy-4-oxobutanoic acid
CAS No:130165-88-7
MF:C12H20O4
MW:228.284804344177
CID:102751
PubChem ID:2734511
Update Time:2025-04-18

(R)-3-(Cyclohexylmethyl)-4-methoxy-4-oxobutanoic acid Chemical and Physical Properties

Names and Identifiers

    • (R)-3-(Cyclohexylmethyl)-4-methoxy-4-oxobutanoic acid
    • Butanedioic acid,2-(cyclohexylmethyl)-, 1-methyl ester, (2R)-
    • (R)-2-(Cyclohexylmethyl)succinic acid-1-methyl ester
    • (R)-4-CYCLOHEXYL-3-(METHOXYCARBONYL)BUTYRIC ACID
    • (R)-2-(Cyclohexylmethyl)succinic acid-1-methyl ester, 98% ee
    • (R)-2-(Cyclohexylmethyl)succinic acid-1-methyl ester, 95%, ee:98%
    • (R)-2-(CYCLOHEXYLMETHYL)SUCCINIC ACID-1- METHYL ESTER 95%, (98% E.E.)
    • (R)-2-(Cyclohexylmethyl) succinic acid 1-methyl ester
    • (3R)-3-(cyclohexylmethyl)-4-methoxy-4-oxobutanoic acid
    • TYYNOKUMAOAVBK-SNVBAGLBSA-N
    • 130165-88-7
    • SCHEMBL1176985
    • (R)-2-(Cyclohexylmethyl)succinic acid 1-methyl ester
    • Inchi： 1S/C12H20O4/c1-16-12(15)10(8-11(13)14)7-9-5-3-2-4-6-9/h9-10H,2-8H2,1H3,(H,13,14)/t10-/m1/s1
    • InChI Key： TYYNOKUMAOAVBK-SNVBAGLBSA-N
    • SMILES： O(C)C([C@@H](CC(=O)O)CC1CCCCC1)=O

Computed Properties

  • Exact Mass: 228.13600
  • Monoisotopic Mass: 228.13615911g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 243
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 63.6Ų

Experimental Properties

  • Color/Form: Not available
  • Density: 1.1157 (rough estimate)
  • Boiling Point: 330.1°C (rough estimate)
  • Flash Point: 133.2°C
  • Refractive Index: 1.4815 (estimate)
  • PSA: 63.60000
  • LogP: 2.22070
  • Solubility: Not available

(R)-3-(Cyclohexylmethyl)-4-methoxy-4-oxobutanoic acid Security Information

  • Safety Instruction： S24/25
  • Safety Term：S24/25
  • Storage Condition：Cold storage (+4 ° C)

(R)-3-(Cyclohexylmethyl)-4-methoxy-4-oxobutanoic acid Customs Data

  • HS CODE：2918990090
  • Customs Data：

    China Customs Code:

    2918990090

    Overview:

    2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

(R)-3-(Cyclohexylmethyl)-4-methoxy-4-oxobutanoic acid Related Literature

130165-88-7 ((R)-3-(Cyclohexylmethyl)-4-methoxy-4-oxobutanoic acid) Related Products

Recommended suppliers
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD